Cas no 1226550-00-0 (2,7-Diazaspiro[4.4]nonan-3-one)

• Product Name: 2,7-Diazaspiro[4.4]nonan-3-one
• CAS No: 1226550-00-0
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• MDL: MFCD19226811
• CID: 890372
• PubChem ID: 23111903
• Update Time: 2025-06-12

2,7-Diazaspiro[4.4]nonan-3-one Chemical and Physical Properties

Names and Identifiers

• 2,7-Diazaspiro[4.4]nonan-3-one
• 3-oxo-2,7-diazaspiro[4.4]nonane
• AK122734
• KB-226264
• PB11407
• SureCN4472210
• F53789
• EN300-187999
• AKOS006380422
• DA-17912
• DTXSID60630660
• CS-0149709
• MFCD19226811
• 1226550-00-0
• NS-01086
• SCHEMBL4472210
• BZB55000

• MDL： MFCD19226811
• Inchi： 1S/C7H12N2O/c10-6-3-7(5-9-6)1-2-8-4-7/h8H,1-5H2,(H,9,10)
• InChI Key： WIGUNJUDINBXPD-UHFFFAOYSA-N
• SMILES： O=C1CC2(CN1)CNCC2

Computed Properties

• Exact Mass: 140.094963011g/mol
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazaspirononane derivatives

Additional information on 2,7-Diazaspiro[4.4]nonan-3-one

Comprehensive Overview of 2,7-Diazaspiro[4.4]nonan-3-one (CAS No. 1226550-00-0): Properties, Applications, and Research Insights

2,7-Diazaspiro[4.4]nonan-3-one (CAS No. 1226550-00-0) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and organic chemistry research. Its spiro[4.4]nonane core, featuring two nitrogen atoms at positions 2 and 7, offers versatile reactivity, making it a valuable scaffold for drug discovery. The compound's diazaspiro framework is particularly notable for its potential in modulating biological targets, such as enzymes and receptors, due to its rigid yet adaptable conformation.

In recent years, the demand for spirocyclic compounds like 2,7-Diazaspiro[4.4]nonan-3-one has surged, driven by their applications in designing small-molecule therapeutics. Researchers are actively exploring its role in central nervous system (CNS) drug development, owing to its ability to cross the blood-brain barrier. This aligns with trending topics in neurodegenerative disease research, where spirocycles are investigated for their potential in treating Alzheimer's and Parkinson's diseases. The compound's CAS No. 1226550-00-0 is frequently searched in academic databases, reflecting its growing relevance.

The synthetic versatility of 2,7-Diazaspiro[4.4]nonan-3-one is another key focus. Its ketone functional group at position 3 allows for further derivatization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This is particularly valuable in medicinal chemistry optimization, where slight modifications can significantly alter pharmacological profiles. Searches for "spirocyclic ketone synthesis" and "diazaspiro building blocks" often highlight this compound as a case study.

From a green chemistry perspective, 2,7-Diazaspiro[4.4]nonan-3-one has been evaluated for its potential in sustainable synthesis routes. With the rise of environmentally friendly catalysts and biodegradable intermediates, researchers are optimizing its production to minimize waste. This aligns with the broader industry shift toward green pharmaceutical manufacturing, a hot topic in 2024.

Analytical characterization of CAS No. 1226550-00-0 typically involves advanced techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound's unique spirocyclic geometry and purity, critical for reproducibility in research. Queries such as "how to characterize spiro compounds" often reference this molecule due to its prototypical structure.

In summary, 2,7-Diazaspiro[4.4]nonan-3-one represents a compelling intersection of structural novelty and practical utility. Its applications span from CNS drug design to sustainable chemistry, making it a focal point for both academic and industrial research. As the scientific community continues to explore spirocyclic architectures, this compound's prominence is poised to grow further.